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Compound of Interest

Compound Name: Ledipasvir

Cat. No.: B612246

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the pharmacokinetic profiles of two key direct-
acting antiviral agents used in the treatment of Hepatitis C, ledipasvir and sofosbuvir. The
information presented is collated from a range of clinical and pharmacological studies, with a
focus on providing quantitative data and the experimental context in which it was generated.

At a Glance: Key Pharmacokinetic Parameters

The following tables summarize the core pharmacokinetic parameters of ledipasvir and
sofosbuvir, including its primary metabolite, GS-331007.

Table 1: Pharmacokinetic Profile of Ledipasvir
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Parameter Value Citation(s)

Time to Maximum

] 4.0 - 4.5 hours [1][2]13]
Concentration (Tmax)
Maximum Concentration
323 ng/mL [31141[5]
(Cmax)
Area Under the Curve (AUC) 7290 ng-h/mL [5][6]
Protein Binding >99.8% [4107]
Terminal Half-life (t%2) 47 hours [11[2113114]
Slow oxidative metabolism via
Metabolism an unknown mechanism. Not [41[6]

metabolized by CYP enzymes.

] Primarily fecal (>86%), with
Route of Excretion o ] [4]
minimal renal excretion (~1%).

Table 2: Pharmacokinetic Profile of Sofosbuvir and its
Metabolite GS-331007
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. GS-331007 .
Parameter Sofosbuvir . Citation(s)
(Metabolite)
Time to Maximum
) 0.5-2.0 hours 2.0 - 4.0 hours [2][8]19]
Concentration (Tmax)
Maximum
) 582 - 618 ng/mL 620 ng/mL [5][10]
Concentration (Cmax)
Area Under the Curve 969 ng-h/mL (in HCV
) 6790 - 8400 ng-h/mL [9][10]
(AUC) patients)
Protein Binding 61 - 65% Minimal [5181I9]
Terminal Half-life (t%2) 0.4 - 0.5 hours 27 hours [1][2]13][8]
Extensively
metabolized in the
) liver to the active _
Metabolism ] Not applicable [81I9][11]
triphosphate GS-
461203, then to the
inactive GS-331007.
Primarily renal
] excretion of the GS- o
Route of Excretion Primarily renal [8][11]

331007 metabolite
(~80%).

Experimental Protocols

The pharmacokinetic data presented in this guide are derived from clinical studies employing

standardized methodologies for sample collection and analysis. The following outlines the

typical experimental protocols used in these studies.

Study Design

Pharmacokinetic parameters for both ledipasvir and sofosbuvir have been characterized in

Phase I, I, and Ill clinical trials involving healthy volunteers and patients with chronic hepatitis

C infection.[12][13][14] A common study design for assessing pharmacokinetics is a single-

dose, open-label, randomized, crossover study.[13] In these studies, subjects receive a single
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oral dose of the drug, and blood samples are collected at predetermined time points to
characterize the drug's absorption, distribution, metabolism, and excretion profile. For multiple-
dose studies, subjects receive the drug once daily for a specified period to evaluate steady-
state pharmacokinetics.[13]

Bioanalytical Methodology for Quantification

The concentrations of ledipasvir, sofosbuvir, and its primary metabolite, GS-331007, in human
plasma are determined using validated, sensitive, and specific bioanalytical methods,
predominantly Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).[4][9][10]

Sample Preparation:

e Human plasma samples are typically obtained through centrifugation of whole blood
collected in tubes containing an anticoagulant (e.g., K2EDTA).

o Analytes are extracted from the plasma matrix using techniques such as protein precipitation
with acetonitrile or liquid-liquid extraction with a solvent like dichloromethane.[4][9]

¢ An internal standard (e.g., a stable isotope-labeled version of the analyte) is added to the
samples to ensure accuracy and precision during the analytical process.

Chromatographic Separation:

o The extracted samples are injected into a High-Performance Liquid Chromatography (HPLC)
or Ultra-Performance Liquid Chromatography (UPLC) system.

o Separation of the analytes from other plasma components is achieved using a reversed-
phase column, such as a C18 column.[1][4]

o A mobile phase, typically consisting of a mixture of an organic solvent (e.g., acetonitrile or
methanol) and an aqueous solution (e.g., water with 0.1% formic acid), is used to elute the
compounds from the column.[1][4]

Mass Spectrometric Detection:

e The eluate from the chromatography system is introduced into a tandem mass spectrometer.
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+ Positive electrospray ionization (ESI+) is commonly used to generate charged parent ions of
the analytes.[1][9]

* The parent ions are then fragmented, and specific product ions are monitored for
quantification, providing high selectivity and sensitivity for the accurate measurement of drug

concentrations.[1][9]

Visualizing the Pharmacokinetic Pathways

The following diagrams illustrate the distinct metabolic and elimination pathways of ledipasvir
and sofosbuvir.
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Caption: Metabolic and Excretion Pathway of Ledipasvir.
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Caption: Metabolic and Excretion Pathway of Sofosbuvir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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